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Compound of Interest

n-Benzyl-2,2-
Compound Name: , ,
dimethoxyethanamine

cat. No.: B1267077

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling protocols for n-
Benzyl-2,2-dimethoxyethanamine (CAS No. 54879-88-8). The information is intended to
support laboratory research and drug development activities by promoting safe practices and
ensuring personnel safety.

Chemical and Physical Properties

n-Benzyl-2,2-dimethoxyethanamine is a colorless liquid utilized as an intermediate in the
synthesis of various compounds, notably in the preparation of guanidylimidazole and
guanidylimidazoline derivatives with potential antimalarial properties.[1][2][3] A summary of its
key physical and chemical properties is presented in Table 1.
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Property Value Reference
CAS Number 54879-88-8 [1114]
Molecular Formula C11H17NO2 [1][4]
Molecular Weight 195.26 g/mol [1114]
Appearance Colorless Liquid [4]

Boiling Point 257.7 °C at 760 mmHg [1]

Flash Point 105.8 °C [1]

Density 1.008 g/cm3 [1]

Room temperature; 2-8°C for
Storage Temperature [2][4]
long-term storage

Hazard Identification and Classification

While comprehensive toxicological data is not readily available, n-Benzyl-2,2-
dimethoxyethanamine is classified with the following hazard statements according to the
Globally Harmonized System of Classification and Labelling of Chemicals (GHS).

Hazard Class Hazard Statement

Acute toxicity, Oral H302: Harmful if swallowed

Skin corrosion/irritation H315: Causes skin irritation

Serious eye damage/eye irritation H319: Causes serious eye irritation
Specific target organ toxicity, single exposure H335: May cause respiratory irritation

The exclamation mark pictogram is associated with these hazards.[5]

Safe Handling and Storage Protocols

Adherence to strict safety protocols is mandatory when handling n-Benzyl-2,2-
dimethoxyethanamine to minimize exposure and ensure a safe laboratory environment.
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Personal Protective Equipment (PPE)

A comprehensive set of PPE must be worn at all times when working with this compound.

PPE Type Specification

Eye Protection Safety goggles or a face shield.

Hand Protection Chemical-resistant gloves (e.g., nitrile rubber).
Body Protection Laboratory coat.

A self-contained breathing apparatus should be
Respiratory Protection used when handling large quantities or in poorly

ventilated areas.[4]

Engineering Controls

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood to
avoid the generation and inhalation of vapors or aerosols.[4]

Storage

Store in a tightly closed container in a dry and well-ventilated place.[6] It can be stored at room
temperature for short periods, with refrigeration at 2-8°C recommended for longer-term
storage.[2][4]

Incompatible Materials

Keep away from strong oxidizing agents and strong acids.[6]

Emergency Procedures

In the event of an emergency, immediate and appropriate action is critical.

First-Aid Measures
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Exposure Route First-Aid Procedure

Move the victim to fresh air. If breathing is
Inhalation difficult, provide artificial respiration or oxygen.

Seek immediate medical attention.[4]

Immediately remove all contaminated clothing.
Skin Contact Rinse the affected skin area with plenty of water.

Seek medical attention.[4]

Rinse thoroughly with plenty of water for at least
Eye Contact 15 minutes and consult a physician.[4] If contact

lenses are worn, remove them if possible.

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . -
unconscious person. Call a physician

immediately.[4][6]

Fire-Fighting Measures

Use dry chemical, carbon dioxide (COz), or alcohol-resistant foam to extinguish fires.[4]
Firefighters should wear self-contained breathing apparatus and full protective gear.[6]

Accidental Release Measures

In case of a spill, evacuate the area and ensure adequate ventilation.[4] Absorb the spill with an
inert material (e.g., sand, vermiculite) and place it in a suitable, closed container for disposal.[6]
Do not allow the product to enter drains.[4]

Experimental Workflow and Logical Relationships

The following diagrams illustrate key workflows and logical relationships relevant to the
handling and use of n-Benzyl-2,2-dimethoxyethanamine.
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Caption: Standard Laboratory Workflow for using n-Benzyl-2,2-dimethoxyethanamine.
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Caption: Spill Response Protocol for n-Benzyl-2,2-dimethoxyethanamine.
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Toxicological Information

Detailed toxicological studies for n-Benzyl-2,2-dimethoxyethanamine are not widely available
in the public domain. The Material Safety Data Sheet indicates that the LD50/LC50 data is not
available.[4] Therefore, it is imperative to handle this compound with the utmost care, assuming
it to be potentially toxic.

Disposal Considerations

All waste materials contaminated with n-Benzyl-2,2-dimethoxyethanamine should be treated
as hazardous waste.[6] Dispose of the waste in accordance with local, state, and federal
regulations. Do not dispose of it down the drain.[4]

Conclusion

n-Benzyl-2,2-dimethoxyethanamine is a valuable research chemical that requires careful
handling due to its potential hazards. By adhering to the safety protocols outlined in this guide,
researchers and drug development professionals can minimize risks and ensure a safe working
environment. The lack of comprehensive toxicological data underscores the importance of a
cautious and well-informed approach to its use in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: Safety and Handling of n-
Benzyl-2,2-dimethoxyethanamine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1267077#n-benzyl-2-2-dimethoxyethanamine-safety-
and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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